Cas no 102872-47-9 (1H-Benzimidazole-1-ethanol,4-amino-)

• Product Name: 1H-Benzimidazole-1-ethanol,4-amino-
• CAS No: 102872-47-9
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 125323
• PubChem ID: 119081951
• Update Time: 2025-04-18

1H-Benzimidazole-1-ethanol,4-amino- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-ethanol,4-amino-
• 1-Benzimidazoleethanol,4-amino- (6CI)
• 1-Benzimidazoleethanol,4-amino-(6CI)
• 102872-47-9
• 2-(4-amino-1H-benzo[d]imidazol-1-yl)ethanol

• Inchi： 1S/C9H11N3O/c10-7-2-1-3-8-9(7)11-6-12(8)4-5-13/h1-3,6,13H,4-5,10H2
• InChI Key： NMIVIUFRTHZAIH-UHFFFAOYSA-N
• SMILES： OCCN1C=NC2C(=CC=CC1=2)N

Computed Properties

• Exact Mass: 177.09033
• Monoisotopic Mass: 177.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1A^2
• XLogP3: 0

Experimental Properties

• PSA: 64.07